6-Bromo-4-(4-methylpiperazin-1-yl)quinoline

• IUPAC Name: 6-bromo-4-(4-methylpiperazin-1-yl)quinoline
• InChI: InChI=1S/C14H16BrN3/c1-17-6-8-18(9-7-17)14-4-5-16-13-3-2-11(15)10-12(13)14/h2-5,10H,6-9H2,1H3
• InChI Key: LDRCOQSMCAQXIT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C3C=C(C=CC3=NC=C2)Br
• Molecular Formula: C14H16BrN3
• Molecular Weight: 306.20 g/mol

Description

6-Bromo-4-(4-methylpiperazin-1-yl)quinoline is a chemical compound that has gained significant attention in scientific research due to its potential applications in pharmaceuticals. This compound belongs to the class of quinoline derivatives, which have been extensively studied for their pharmacological properties. In

Mechanism of Action

The mechanism of action of 6-Bromo-4-(4-methylpiperazin-1-yl)quinoline is not fully understood. However, it is believed to exert its pharmacological effects by interacting with specific molecular targets in the body. For example, it has been shown to inhibit the activity of enzymes such as topoisomerase and tyrosine kinase, which are involved in the growth and proliferation of cancer cells. It has also been shown to modulate the activity of neurotransmitters such as dopamine and acetylcholine, which are involved in the regulation of cognitive function.
Biochemical and Physiological Effects
6-Bromo-4-(4-methylpiperazin-1-yl)quinoline has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, which is a desirable effect in cancer treatment. It has also been found to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. In addition, it has been shown to have anti-inflammatory and antioxidant effects, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Bromo-4-(4-methylpiperazin-1-yl)quinoline in lab experiments include its potent pharmacological effects, its relatively simple synthesis method, and its availability from commercial sources. However, there are also some limitations to its use. For example, it may be toxic to certain cell types at high concentrations, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for research on 6-Bromo-4-(4-methylpiperazin-1-yl)quinoline. One area of interest is the development of more potent and selective analogs of this compound for use in cancer treatment and neurodegenerative diseases. Another area of interest is the elucidation of its mechanism of action, which may lead to the discovery of new molecular targets for drug development. Finally, the development of new methods for the synthesis of this compound may lead to more efficient and cost-effective production of this important chemical.

Scientific Research Applications

6-Bromo-4-(4-methylpiperazin-1-yl)quinoline has been extensively studied for its potential applications in pharmaceuticals. This compound has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been found to exhibit potent anticancer activity by inhibiting the growth of cancer cells. In addition, it has been shown to have neuroprotective effects by preventing the formation of amyloid plaques in the brain.

Synthesis routes and methods

Procedure details

A mixture of 485 mg 6-bromo-4-chloroquinoline, 1.1 mL N-methyl piperazine, 415 mg potassium carbonate and 10 mL N,N-dimethylformamide was stirred at 130° C. for 8 hours. Ethyl acetate and water were added to the reaction solution, and the organic layer was separated. The organic layer was washed with water and brine and dried over an hydrous magnesium sulfate. The drying agent was filtered off, and the filtrate was evaporated. The residue was purified by silica gel column chromatography (hexane/ethyl acetate) to give 502 mg of the title compound as pale yellow crystals.